Cas no 1852072-96-8 (2-cyclopropyl-N-(oxan-4-yl)pyrimidin-4-amine)

• Product Name: 2-cyclopropyl-N-(oxan-4-yl)pyrimidin-4-amine
• CAS No: 1852072-96-8
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• CID: 6425097
• PubChem ID: 126851063
• Update Time: 2025-06-08

2-cyclopropyl-N-(oxan-4-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-N-(oxan-4-yl)pyrimidin-4-amine
• 4-Pyrimidinamine, 2-cyclopropyl-N-(tetrahydro-2H-pyran-4-yl)-
• CHEMBL4948010
• F6541-0058
• 1852072-96-8
• AKOS040701901
• Z1188087370

• Inchi： 1S/C12H17N3O/c1-2-9(1)12-13-6-3-11(15-12)14-10-4-7-16-8-5-10/h3,6,9-10H,1-2,4-5,7-8H2,(H,13,14,15)
• InChI Key： FNPDIPCSBCZNSP-UHFFFAOYSA-N
• SMILES： C1(C2CC2)=NC=CC(NC2CCOCC2)=N1

Computed Properties

• Exact Mass: 219.137162174g/mol
• Monoisotopic Mass: 219.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 47Ų

Experimental Properties

• Density: 1.239±0.06 g/cm3(Predicted)
• Boiling Point: 388.5±32.0 °C(Predicted)
• pka: 6.26±0.10(Predicted)

Additional information on 2-cyclopropyl-N-(oxan-4-yl)pyrimidin-4-amine

Comprehensive Overview of 2-cyclopropyl-N-(oxan-4-yl)pyrimidin-4-amine (CAS No. 1852072-96-8): Properties, Applications, and Research Insights

2-cyclopropyl-N-(oxan-4-yl)pyrimidin-4-amine (CAS No. 1852072-96-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This pyrimidine derivative, characterized by a cyclopropyl substituent and a tetrahydropyran (oxan-4-yl) amine group, exhibits promising biological activity and synthetic versatility. Its molecular formula and precise weight make it a valuable intermediate in drug discovery pipelines, particularly for targeting kinase inhibitors and antimicrobial agents.

Recent advancements in small-molecule therapeutics have highlighted the importance of pyrimidine-based scaffolds like 2-cyclopropyl-N-(oxan-4-yl)pyrimidin-4-amine. Researchers are actively exploring its potential in modulating protein-protein interactions, a hot topic in cancer therapy and neurodegenerative disease research. The compound’s lipophilic efficiency (LipE) and hydrogen-bonding capacity align with modern medicinal chemistry principles, making it a candidate for optimizing blood-brain barrier permeability—a frequent search query among drug developers.

From a synthetic perspective, the incorporation of the cyclopropyl ring enhances metabolic stability, addressing a common challenge in prodrug design. Meanwhile, the oxan-4-yl moiety contributes to improved solubility, a critical factor in formulation development. These attributes explain why searches for "pyrimidine solubility enhancers" and "kinase inhibitor scaffolds" often intersect with discussions about this compound. Analytical techniques such as LC-MS and NMR are routinely employed to characterize its purity, as documented in recent ACS publications.

Beyond pharmaceuticals, 2-cyclopropyl-N-(oxan-4-yl)pyrimidin-4-amine has shown utility in agrochemical innovation. Its mode of action against plant pathogens aligns with the growing demand for sustainable crop protection solutions—a trending topic in precision agriculture. Patent databases reveal its inclusion in formulations targeting fungal resistance, reflecting industry efforts to combat antifungal resistance, a frequently searched concern in agricultural forums.

Environmental and regulatory profiles of this compound are also under scrutiny. Computational studies using ADMET prediction tools suggest favorable toxicological thresholds, resonating with queries about "green chemistry alternatives." Its degradation pathways via advanced oxidation processes (AOPs) are being investigated to address environmental persistence questions—an area gaining traction in EPA regulatory discussions.

In conclusion, 2-cyclopropyl-N-(oxan-4-yl)pyrimidin-4-amine (CAS No. 1852072-96-8) represents a multifaceted compound bridging medicinal chemistry, material science, and agrochemical development. Its evolving applications underscore the importance of structure-activity relationship (SAR) studies, a perpetual focus in high-throughput screening literature. As research progresses, this molecule may unlock novel solutions for global health and agricultural challenges.